methyl 3-(N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]sulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C19H19NO7S2/c1-25-17-4-3-12(19(22)26-2)9-18(17)29(23,24)20-10-14(21)16-6-5-15(27-16)13-7-8-28-11-13/h3-9,11,14,20-21H,10H2,1-2H3
• InChI Key: YJDQJNQZNMXMCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O
• Molecular Formula: C19H19NO7S2
• Molecular Weight: 437.5 g/mol
• CAS No.: 2034252-82-7

Description

Methyl 3-(N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)sulfamoyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C19H19NO7S2 and its molecular weight is 437.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

Research on organophosphorus compounds and heterocyclic phosphorus compounds indicates the importance of derivatives of hydroxybenzoic acids in synthesizing phosphorins and benzoxathiaphosphorins. These pathways involve reactions with compounds that may share structural similarities with "methyl 3-(N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)sulfamoyl)-4-methoxybenzoate," showcasing its potential utility in synthesizing complex organophosphorus frameworks (El‐Barbary & Lawesson, 1981).

Potential Pharmacological Activities

The synthesis of bioactive compounds from visnaginone, involving reactions with aromatic aldehydes to afford chalcones and pyrazoline derivatives, exemplifies the potential of structurally related compounds to serve as precursors for pharmacologically active molecules. This suggests that "this compound" could also be a candidate for synthesizing novel therapeutic agents (Abdel Hafez, Ahmed, & Haggag, 2001).

Chemical Analysis Techniques

Developments in analytical chemistry, such as the determination of antiseptics and sunscreen agents in cosmetic products, underscore the relevance of sophisticated chemical analysis techniques. These methodologies could be applicable for analyzing the presence and concentration of "this compound" in various matrices, providing insights into its stability, solubility, and interaction with other compounds (Li, Kang, & Wu, 2000).

Mechanism of Action

Target of Action

Thiophene-based analogs, a key component of this compound, have been studied extensively and are known to interact with a variety of biological targets .

Mode of Action

Thiophene derivatives, which are part of this compound, are known to exhibit a range of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways .

Result of Action

Thiophene derivatives are known to exhibit a range of pharmacological properties .